Cas no 29589-03-5 ((R)-2-Amino-2,4-dimethylpentanoic acid)

(R)-2-Amino-2,4-dimethylpentanoic acid is a non-proteinogenic amino acid characterized by its chiral center and branched alkyl chain structure. This compound is of interest in pharmaceutical and biochemical research due to its potential as a building block for peptidomimetics and chiral auxiliaries. Its sterically hindered structure may enhance metabolic stability in peptide-based therapeutics. The (R)-enantiomer offers stereochemical specificity for applications requiring precise molecular interactions, such as enzyme inhibition or receptor modulation. The presence of two methyl groups at the 2- and 4-positions influences lipophilicity and conformational rigidity, which can be leveraged in drug design. Suitable for controlled environments, it requires handling under inert conditions to preserve optical purity.
(R)-2-Amino-2,4-dimethylpentanoic acid structure
29589-03-5 structure
Product Name:(R)-2-Amino-2,4-dimethylpentanoic acid
CAS No:29589-03-5
MF:C7H15NO2
MW:145.199502229691
MDL:MFCD08752476
CID:239292
PubChem ID:6951132
Update Time:2025-06-08

(R)-2-Amino-2,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • D-Leucine, 2-methyl-
    • (R)-alpha-Methylleucine
    • (R)-Α-METHYLLEUCINE
    • D-ALPHA-METHYLLEUCINE
    • H-alpha-Me-D-Leu-OH
    • H-α-Me-D-Leu-OH
    • (R)-2-Amino-2,4-dimethylpentanoic acid
    • 2-METHYL-D-LEUCINE
    • D-Leucine,2-methyl
    • H-A-ME-D-LEU-OH
    • (2R)-2-amino-2,4-dimethylpentanoic acid
    • 5I6LNK6551
    • AK167463
    • alpha-Methyl-D-leucine
    • H--Me-D-Leu-OH
    • alpha-Methylleucine, D-
    • H-
    • A-Me-D-Leu-OH
    • alpha-Methylleucine, (-)-
    • BCP28407
    • FCH933211
    • AB48913
    • (2R)-2-amino-2,4-dimethyl-valeric acid
    • (
    • .ALPHA.-METHYLLEUCINE, (-)-
    • (R)-.ALPHA.-METHYLLEUCINE
    • CS-0186121
    • .ALPHA.-METHYLLEUCINE, D-
    • SCHEMBL160650
    • AS-57287
    • A876428
    • H-ALFA-ME-D-LEU-OH
    • FD21917
    • (R)-A-METHYLLEUCINE
    • AKOS025290465
    • UNII-5I6LNK6551
    • MFCD08752476
    • AM10149
    • 29589-03-5
    • alpha-Me-D-Leu-OH
    • MDL: MFCD08752476
    • Inchi: 1S/C7H15NO2/c1-5(2)4-7(3,8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t7-/m1/s1
    • InChI Key: ARSWQPLPYROOBG-SSDOTTSWSA-N
    • SMILES: OC([C@@](C)(CC(C)C)N)=O

Computed Properties

  • Exact Mass: 145.11000
  • Monoisotopic Mass: 145.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: -1.5

Experimental Properties

  • PSA: 63.32000
  • LogP: 1.53480

(R)-2-Amino-2,4-dimethylpentanoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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(R)-2-Amino-2,4-dimethylpentanoic acid Production Method

(R)-2-Amino-2,4-dimethylpentanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:29589-03-5)(R)-2-Amino-2,4-dimethylpentanoic acid
Order Number:A876428
Stock Status:in Stock
Quantity:1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:49
Price ($):350.0/168.0
Email:sales@amadischem.com

(R)-2-Amino-2,4-dimethylpentanoic acid Related Literature

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Amadis Chemical Company Limited
(CAS:29589-03-5)(R)-2-Amino-2,4-dimethylpentanoic acid
A876428
Purity:99%/99%
Quantity:1g/250mg
Price ($):350.0/168.0
Email